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Compound of Interest

Compound Name: 5,5/'-DINITRO BAPTA

Cat. No.: B1147512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the intracellular hydrolysis

of 5,5'-Dinitro BAPTA AM, a low-affinity, cell-permeant calcium chelator. This document details

the mechanism of action, experimental protocols, and data interpretation for researchers

utilizing this tool to investigate calcium signaling in various cellular processes.

Introduction to 5,5'-Dinitro BAPTA AM
5,5'-Dinitro BAPTA AM is a crucial tool for the investigation of intracellular calcium (Ca²⁺)

dynamics. As an acetoxymethyl (AM) ester derivative of the BAPTA chelator, it is membrane-

permeant, allowing for its introduction into live cells. The addition of two nitro groups to the

BAPTA structure reduces its affinity for calcium, making it particularly useful for studying

cellular events triggered by substantial calcium transients, as it dampens these signals rather

than completely eliminating them.[1]

Once inside the cell, ubiquitous intracellular esterases hydrolyze the AM ester groups, trapping

the active, membrane-impermeant form, 5,5'-Dinitro BAPTA, within the cytosol.[1] This active

form then acts as a Ca²⁺ buffer, reversibly binding to free cytosolic calcium ions.

Mechanism of Intracellular Hydrolysis and
Activation
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The efficacy of 5,5'-Dinitro BAPTA AM is contingent upon its successful hydrolysis by

intracellular esterases. This enzymatic process is central to its function and involves the

following key steps:

Passive Diffusion: The lipophilic AM ester groups mask the negatively charged carboxylates

of the BAPTA molecule, rendering 5,5'-Dinitro BAPTA AM permeable to the cell membrane

and allowing it to passively diffuse into the cytoplasm.[1]

Enzymatic Cleavage: Once inside the cell, non-specific intracellular esterases recognize and

cleave the four AM ester groups. This hydrolysis releases the four carboxylate groups,

converting the molecule into its active, Ca²⁺-chelating form.[1]

Intracellular Trapping: The removal of the AM esters results in a negatively charged

molecule, 5,5'-Dinitro BAPTA, which is no longer membrane-permeant and is thus trapped

within the cell.[1]

The rate and efficiency of this hydrolysis can vary between cell types due to differences in

intracellular esterase activity.

Quantitative Data and Properties
While specific kinetic data for the hydrolysis of 5,5'-Dinitro BAPTA AM is not extensively

published, the properties of the parent compound and its derivatives provide valuable context.
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Property Value/Description Source

Molecular Weight 854.7 g/mol [1]

Form
Acetoxymethyl ester (cell-

permeant)
[1]

Active Form
5,5'-Dinitro BAPTA (cell-

impermeant)
[1]

Calcium Affinity (Kd)
Low affinity (higher Kd than

BAPTA)
[1]

Loading Concentration
5 - 100 µM (cell type

dependent)
[2]

Incubation Time 30 - 60 minutes [1]

Experimental Protocols
The following are detailed methodologies for the use of 5,5'-Dinitro BAPTA AM in cell-based

assays.

General Cell Loading Protocol
This protocol outlines the fundamental steps for loading cells with 5,5'-Dinitro BAPTA AM.

Stock Solution Preparation: Prepare a 1-10 mM stock solution of 5,5'-Dinitro BAPTA AM in

high-quality, anhydrous dimethyl sulfoxide (DMSO). Store in small aliquots at -20°C to

prevent repeated freeze-thaw cycles.

Working Solution Preparation:

On the day of the experiment, dilute the stock solution to the desired final concentration

(typically 5-20 µM) in a physiological buffer such as Hanks' Balanced Salt Solution (HBSS)

or a HEPES-buffered saline.

To aid in the dispersion of the AM ester in the aqueous buffer, the non-ionic detergent

Pluronic® F-127 can be added to the working solution at a final concentration of 0.02-

0.04%.[2]
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To prevent the active extrusion of the de-esterified chelator from the cells, an organic

anion transport inhibitor like probenecid (1-2.5 mM) can be included.[1]

Cell Incubation:

Remove the culture medium from the cells.

Add the loading solution to the cells and incubate for 30-60 minutes at 37°C. The optimal

time and concentration should be determined empirically for each cell type.

Washing: After incubation, thoroughly wash the cells two to three times with fresh, indicator-

free medium to remove any extracellular 5,5'-Dinitro BAPTA AM.

De-esterification: Incubate the cells in fresh medium for an additional 30 minutes at room

temperature or 37°C to allow for complete de-esterification of the AM esters by intracellular

esterases.[1]

Co-loading with a Fluorescent Ca²⁺ Indicator (e.g., Fura-
2 AM)
To quantify the effect of 5,5'-Dinitro BAPTA on intracellular Ca²⁺ levels, it is often co-loaded with

a fluorescent Ca²⁺ indicator.

Prepare Loading Solution: Prepare a working solution containing both 5,5'-Dinitro BAPTA AM

and the chosen Ca²⁺ indicator AM ester (e.g., Fura-2 AM) at their respective optimal

concentrations in the physiological buffer.

Follow General Loading Protocol: Proceed with the incubation, washing, and de-

esterification steps as outlined in the general protocol.

Fluorescence Measurement: Measure the fluorescence of the Ca²⁺ indicator using a suitable

instrument (e.g., fluorescence microscope, plate reader). For ratiometric indicators like Fura-

2, measure the emission at ~510 nm with excitation alternating between ~340 nm (Ca²⁺-

bound) and ~380 nm (Ca²⁺-free).

Calibration: It is crucial to calibrate the fluorescent signal of the Ca²⁺ indicator in the

presence of 5,5'-Dinitro BAPTA to accurately determine the intracellular Ca²⁺ concentration,
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as the chelator will alter the indicator's response to Ca²⁺ changes.[1]

Visualizations of Workflows and Signaling Pathways
The following diagrams, created using the DOT language, illustrate key experimental workflows

and signaling pathways where 5,5'-Dinitro BAPTA AM is a valuable investigative tool.

Experimental Workflow for Intracellular Calcium
Chelation
Caption: Workflow for using 5,5'-Dinitro BAPTA AM.

Investigation of Store-Operated Calcium Entry (SOCE)
Caption: Role of 5,5'-Dinitro BAPTA in studying SOCE.

Dissecting Calcium's Role in Apoptosis
Caption: Investigating Ca²⁺-mediated apoptosis with a chelator.

Applications in Research
5,5'-Dinitro BAPTA AM has been instrumental in elucidating the role of calcium in a multitude of

cellular processes:

Neurobiology: It is used to study the role of presynaptic calcium concentrations in

neurotransmitter release and synaptic plasticity.[1] For instance, it has been shown to

attenuate evoked field excitatory postsynaptic potentials in hippocampal neurons.[3]

Signal Transduction: This chelator helps to dissect Ca²⁺-dependent signaling pathways, such

as those initiated by G-protein coupled receptors (GPCRs) and the STING (stimulator of

interferon genes) pathway.[1]

Apoptosis: By buffering intracellular calcium, it allows researchers to investigate the

necessity of calcium signaling in the initiation and execution of programmed cell death.[1]

Chelation of calcium has been shown to delay the onset of radiation-induced apoptosis.
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Store-Operated Calcium Entry (SOCE): It is a valuable tool for studying the mechanisms of

SOCE, a critical process for refilling intracellular calcium stores.

Considerations and Limitations
Researchers should be aware of the following when using 5,5'-Dinitro BAPTA AM:

Off-Target Effects: BAPTA and its derivatives have been reported to have off-target effects

independent of their calcium-chelating properties. These can include modulation of ion

channels and effects on the cytoskeleton.

Cellular Toxicity: High concentrations or prolonged incubation with AM esters can be toxic to

cells. It is essential to determine the optimal loading conditions that minimize toxicity.

Incomplete Hydrolysis: Incomplete hydrolysis of the AM esters can lead to an

underestimation of the intracellular chelator concentration and its buffering capacity.

Endoplasmic Reticulum Stress: Loading neurons with BAPTA-AM has been shown to induce

endoplasmic reticulum (ER) stress, which can impact cellular homeostasis and experimental

outcomes.[4]

In conclusion, 5,5'-Dinitro BAPTA AM is a powerful tool for the nuanced investigation of

intracellular calcium signaling. A thorough understanding of its mechanism of action,

appropriate experimental design, and careful consideration of its limitations are paramount for

obtaining accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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